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Compound of Interest

Compound Name:
2,1-Benzisoxazole-3-carboxylic

acid

Cat. No.: B1266885 Get Quote

Essential Safety and Handling Guide for 2,1-
Benzisoxazole-3-carboxylic acid
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of

2,1-Benzisoxazole-3-carboxylic acid. Adherence to these procedures is vital for ensuring

personal safety and regulatory compliance within the laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2,1-Benzisoxazole-3-carboxylic acid is a chemical that requires careful handling due to its

potential health hazards. The primary risks include skin irritation, serious eye irritation, and

potential respiratory irritation.[1][2] A comprehensive personal protective equipment (PPE)

strategy is essential to minimize exposure.

Summary of Recommended Personal Protective Equipment:
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PPE Category Recommended Equipment Hazard Mitigation

Eye and Face Protection

Chemical safety goggles or

safety glasses with side

shields that meet ANSI Z.87.1

standards. A face shield should

be worn over goggles if there

is a significant risk of splashing

or dust generation.[3][4]

Protects against serious eye

irritation (H319) from splashes

or airborne particles.[1]

Skin Protection

Chemical-resistant lab coat.[3]

Chemical-resistant gloves

(e.g., disposable nitrile gloves).

[3][4] Fully enclosed shoes

made of a chemical-resistant

material.[3]

Prevents skin irritation (H315).

[1] Gloves should be inspected

before use and changed

immediately upon

contamination.[3]

Respiratory Protection

All handling of the solid

compound should occur in a

well-ventilated area, preferably

within a certified chemical

fume hood to prevent the

inhalation of dust.[3] If

engineering controls are

insufficient, a NIOSH-approved

respirator is required.[3]

Mitigates the risk of respiratory

irritation (H335).[1]

Operational and Disposal Plans
A strict operational protocol is crucial for minimizing exposure and ensuring the safe handling

and disposal of 2,1-Benzisoxazole-3-carboxylic acid.

Safe Handling Procedures:

Preparation and Engineering Controls:

Designate a specific area for handling 2,1-Benzisoxazole-3-carboxylic acid, preferably

within a chemical fume hood.[3]
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Ensure the chemical fume hood is functioning correctly before beginning any work.[3]

Keep emergency equipment, such as an eye wash station and safety shower, readily

accessible.[5]

Handling the Compound:

When handling the solid, use a spatula for transfers to avoid generating dust.[3]

If creating a solution, add the solid to the solvent slowly to prevent splashing.[3]

Avoid eating, drinking, or smoking in laboratory areas where this chemical is handled.[6]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[6]

Post-Handling Procedures:

Decontaminate all work surfaces and equipment after use.

Remove PPE in the correct order to avoid cross-contamination, starting with gloves,

followed by the lab coat and eye protection.[3]

Disposal Plan:

Improper disposal of 2,1-Benzisoxazole-3-carboxylic acid is strictly prohibited. It must be

treated as hazardous waste and should not be poured down the drain or mixed with non-

hazardous waste.[7][8]

Waste Segregation and Collection:

All disposable materials contaminated with the compound (e.g., gloves, weigh boats,

paper towels) must be placed in a dedicated and clearly labeled hazardous waste

container.[3][7]

Collect waste in a sealed, compatible container.[7]

Labeling and Storage:
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Clearly label the waste container with "Hazardous Waste," the full chemical name "2,1-
Benzisoxazole-3-carboxylic acid," and any known hazard symbols.[7]

Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area, away from incompatible materials such as strong oxidizing

agents.[7][8]

Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.[7]

Follow all institutional procedures for documentation and hand-off. The final disposal will

be conducted at an approved waste disposal facility, which typically involves incineration.

[7][8]

Experimental Workflow and Safety Protocol
The following diagram illustrates the standard workflow for handling 2,1-Benzisoxazole-3-
carboxylic acid, emphasizing critical safety checkpoints.
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Caption: Workflow for handling 2,1-Benzisoxazole-3-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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